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Compound of Interest

Compound Name: 306Oi10

Cat. No.: B10828989 Get Quote

Technical Support Center: 306Oi10
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing

insolubility issues with 306Oi10.

Frequently Asked Questions (FAQs)
Q1: What is 306Oi10?

A1: 306Oi10 is a branched-chain, ionizable cationic lipidoid used in the formation of lipid

nanoparticles (LNPs) for the delivery of messenger RNA (mRNA) in vivo.[1][2][3] Its chemical

formula is C59H115N3O8, with a molecular weight of approximately 994.6 g/mol .[1][4] The

pKa of 306Oi10 is 6.4.[1][4] This pKa is critical for its function, as it allows for enhanced

ionization at the acidic pH within endosomes, which is thought to facilitate endosomal escape

and potent mRNA delivery.[2][3][5]

Q2: In which solvents is 306Oi10 soluble?

A2: 306Oi10 is soluble in a range of organic solvents. These include Dichloromethane (DCM),

Ethanol, Methanol, Tetrahydrofuran (THF), Acetonitrile (ACN), Dimethylformamide (DMF), and

Dimethyl sulfoxide (DMSO).[4]

Q3: I am observing precipitation when preparing my 306Oi10 solution. What should I do?
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A3: If you observe precipitation or phase separation, gentle heating and/or sonication can be

used to help dissolve the compound.[6] It is also crucial to use high-quality, anhydrous

solvents, as the presence of water can significantly impact solubility, especially with DMSO.[6]

Q4: What is the primary application of 306Oi10?

A4: The primary application of 306Oi10 is as a key component in lipid nanoparticles (LNPs) for

the delivery of RNA-based therapeutics, such as mRNA and siRNA.[4][7][8] LNPs containing

306Oi10 have been shown to effectively deliver mRNA, leading to protein expression

predominantly in the liver.[5][6]

Troubleshooting Guide: Insolubility Issues
This guide addresses specific problems you might encounter with 306Oi10 solubility during

your experiments.

Issue 1: Difficulty dissolving 306Oi10 in a single organic
solvent.

Possible Cause: The concentration of 306Oi10 may be too high for the selected solvent.

Solution:

Refer to the solubility data table below to ensure you are working within the recommended

concentration range.

If solubility is still an issue, consider using a co-solvent system. For example, a mixture of

DMSO and other organic solvents can improve solubility.

Apply gentle warming or use a sonication bath to aid dissolution.[6] For DMSO, it is

recommended to use newly opened, anhydrous DMSO as it is hygroscopic and absorbed

moisture can reduce solubility.[6]

Issue 2: Precipitation occurs when preparing an
aqueous formulation for in vivo studies.
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Possible Cause: 306Oi10 is a lipidoid and has very poor solubility in aqueous solutions.

Direct addition to aqueous buffers will likely result in precipitation.

Solution:

Utilize a formulation protocol that involves co-solvents and surfactants to create a stable

dispersion. Below are two detailed protocols for preparing 306Oi10 for in vivo

administration.

Ensure thorough mixing at each step of the protocol, especially after the addition of each

component.

If precipitation is still observed, gentle heating and/or sonication of the final formulation

can help to form a clear solution.[6]

Quantitative Solubility Data
Solvent Solubility Notes

Dimethylformamide (DMF) 20 mg/mL

Dimethyl sulfoxide (DMSO) 30 mg/mL

Ethanol 30 mg/mL
Also available as a 50 mg/mL

solution.[1]

DMSO 200 mg/mL

Requires sonication. Use of

newly opened, anhydrous

DMSO is recommended.[6]

Experimental Protocols
Protocol 1: Formulation with PEG300 and Tween-80
This protocol yields a clear solution at a concentration of 5 mg/mL.[6]

Prepare a stock solution of 306Oi10 in DMSO at a concentration of 50 mg/mL.

In a sterile tube, add 100 µL of the 50 mg/mL 306Oi10 stock solution.
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Add 400 µL of PEG300 to the tube and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline (0.9% NaCl in ddH₂O) to bring the total volume to 1 mL. Mix thoroughly.

If any precipitation is observed, use sonication to achieve a clear solution.

Protocol 2: Formulation with Corn Oil
This protocol also yields a clear solution at a concentration of 5 mg/mL and may be suitable for

longer-term dosing studies.[6]

Prepare a stock solution of 306Oi10 in DMSO at a concentration of 50 mg/mL.

In a sterile tube, add 100 µL of the 50 mg/mL 306Oi10 stock solution.

Add 900 µL of corn oil to the tube.

Mix thoroughly until a clear, homogeneous solution is formed. Sonication may be required.
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Caption: Workflow for Lipid Nanoparticle (LNP) Formulation.
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Caption: Proposed Mechanism of mRNA Delivery via 306Oi10-LNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10828989?utm_src=pdf-body
https://www.benchchem.com/product/b10828989?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/36698/306oi10
https://www.echelon-inc.com/product/306oi10/
https://www.mobitec.com/products/lipidomics/lipid-nanoparticles/ech-n-1010-10mg/306oi10-echelon-product-code-n-1010-10mg
https://www.mobitec.com/products/lipidomics/lipid-nanoparticles/ech-n-1010-10mg/306oi10-echelon-product-code-n-1010-10mg
https://broadpharm.com/product/bp-28065
https://www.researchgate.net/figure/Lipidoid-tail-chemistry-did-not-alter-biodistribution-for-most-LNPs-but-had-a-drastic_fig2_330361954
https://www.medchemexpress.com/306oi10.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11972657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11972657/
https://www.benchchem.com/product/b10828989#troubleshooting-306oi10-insolubility-issues
https://www.benchchem.com/product/b10828989#troubleshooting-306oi10-insolubility-issues
https://www.benchchem.com/product/b10828989#troubleshooting-306oi10-insolubility-issues
https://www.benchchem.com/product/b10828989#troubleshooting-306oi10-insolubility-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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